Cas no 92678-77-8 (Dibenz[b,f]oxepin-4-ol, 1-[2-(dimethylamino)ethyl]-7,8-dimethoxy-)

• Product Name: Dibenz[b,f]oxepin-4-ol, 1-[2-(dimethylamino)ethyl]-7,8-dimethoxy-
• CAS No: 92678-77-8
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 4328593
• PubChem ID: 44559879
• Update Time: 2025-04-24

Dibenz[b,f]oxepin-4-ol, 1-[2-(dimethylamino)ethyl]-7,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,f]oxepin-4-ol, 1-[2-(dimethylamino)ethyl]-7,8-dimethoxy-
• BDBM50292454
• 7-[2-(dimethylamino)ethyl]-2,3-dimethoxybenzo[b][1]benzoxepin-10-ol
• secocularidine
• 92678-77-8
• 7-(2-(dimethylamino)ethyl)-2,3-dimethoxybenzo(b)(1)benzoxepin-10-ol
• CHEMBL508081

• Inchi： 1S/C20H23NO4/c1-21(2)10-9-13-6-8-16(22)20-15(13)7-5-14-11-18(23-3)19(24-4)12-17(14)25-20/h5-8,11-12,22H,9-10H2,1-4H3
• InChI Key： DBGGUODEECPLSS-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC2=C(OC3C(C=C2)=C(CCN(C)C)C=CC=3O)C=1

Computed Properties

• Exact Mass: 341.163
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.762
• Topological Polar Surface Area: 51.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines